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Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008

For researchers, scientists, and drug development professionals utilizing isotopically labeled
compounds, a thorough understanding of the Certificate of Analysis (CoA) is paramount to
ensure the quality and reliability of experimental data. This guide provides a detailed
interpretation of a typical CoA for Hexatriacontane-d74, comparing it with its non-deuterated
analogue, Hexatriacontane. We will delve into the key analytical tests, present the data in a

clear, comparative format, and provide the detailed experimental methodologies used to obtain
these results.

Data Summary: Hexatriacontane-d74 vs.
Hexatriacontane

The following table summarizes the typical specifications and results found on a Certificate of
Analysis for Hexatriacontane-d74 and compares them to the standard for Hexatriacontane.
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Hexatriacon

Hexatriacon

Test tane-d74 Typical Lot tane Typical Lot
Parameter cee L e -
Method Specificatio Result Specificatio Result
n n
Identity
Infrared Conforms to Conforms to
FTIR Conforms Conforms
Spectroscopy structure Structure
Purity
Chemical
) GC-MS > 98.0% 99.2% > 98.0% 99.5%
Purity
Isotopic >98.0 atom 98.5 atom %
_ NMR or MS N/A N/A
Purity % D D
Physical
Properties
] White to off- ) ] White to off- ) ]
Appearance Visual ] ) White solid ] ] White solid
white solid white solid
Melting Point USP <741> 73-77 °C 75.1°C 74-78 °C 76.2 °C
Molecular
Information
Molecular
- C3eD74a C3eD74a Cs3eH7a Cs3eH7a
Formula
Molecular
] - 581.43 g/mol 581.43 g/mol 506.97 g/mol 506.97 g/mol
Weight

Analytical Workflow for Certification

The following diagram illustrates the logical workflow for the analysis and certification of
Hexatriacontane-d74, from initial synthesis to final product release.
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 To cite this document: BenchChem. [Interpreting the Certificate of Analysis for
Hexatriacontane-d74: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available

at: [https://www.benchchem.com/product/b099008#certificate-of-analysis-interpretation-for-
hexatriacontane-d74]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b099008?utm_src=pdf-body-img
https://www.benchchem.com/product/b099008#certificate-of-analysis-interpretation-for-hexatriacontane-d74
https://www.benchchem.com/product/b099008#certificate-of-analysis-interpretation-for-hexatriacontane-d74
https://www.benchchem.com/product/b099008#certificate-of-analysis-interpretation-for-hexatriacontane-d74
https://www.benchchem.com/product/b099008#certificate-of-analysis-interpretation-for-hexatriacontane-d74
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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